5-ethyl-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)thiophene-2-sulfonamide

• IUPAC Name: 5-ethyl-N-[1-(oxan-2-ylmethyl)pyrazol-4-yl]thiophene-2-sulfonamide
• InChI: InChI=1S/C15H21N3O3S2/c1-2-14-6-7-15(22-14)23(19,20)17-12-9-16-18(10-12)11-13-5-3-4-8-21-13/h6-7,9-10,13,17H,2-5,8,11H2,1H3
• InChI Key: MAXZZCMWVNVNMP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)S(=O)(=O)NC2=CN(N=C2)CC3CCCCO3
• Molecular Formula: C15H21N3O3S2
• Molecular Weight: 355.5 g/mol

Description

5-ethyl-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)thiophene-2-sulfonamide is a useful research compound. Its molecular formula is C15H21N3O3S2 and its molecular weight is 355.47. The purity is usually 95%.
BenchChem offers high-quality 5-ethyl-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)thiophene-2-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-ethyl-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)thiophene-2-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial Agents

Sulfonamides, including those with heterocyclic components, have been evaluated for their antibacterial efficacy. For instance, novel heterocyclic compounds containing a sulfonamido moiety have been synthesized and tested for their potential as antibacterial agents. These compounds exhibited significant antibacterial activities, suggesting their potential application in developing new antimicrobial drugs (Azab, Youssef, & El-Bordany, 2013).

Anticancer and Anti-HCV Agents

Sulfonamide derivatives have been explored for their potential in treating various diseases, including cancer and hepatitis C virus (HCV) infections. For example, Celecoxib derivatives, which are sulfonamides, were synthesized and evaluated for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities. These compounds showed promising results in both anticancer and anti-HCV NS5B RNA-dependent RNA polymerase (RdRp) activities, indicating their potential as therapeutic agents (Küçükgüzel et al., 2013).

Carbonic Anhydrase Inhibitors

Sulfonamides have been identified as potent inhibitors of carbonic anhydrase isoenzymes, which play critical roles in various physiological processes. The synthesis and characterization of metal complexes of pyrazole-based sulfonamide and their in vitro inhibition of human erythrocyte carbonic anhydrase isozymes I and II have been studied. These complexes exhibited more effective inhibitory activity on the isoenzymes than the corresponding free ligand and acetazolamide, a known inhibitor, highlighting their potential in designing inhibitors for therapeutic purposes (Büyükkıdan et al., 2017).

Antimicrobial Activity

Additionally, the synthesis and antimicrobial activity of arylazopyrazole pyrimidone clubbed heterocyclic compounds have been investigated. These compounds were synthesized and evaluated for their antimicrobial properties against various bacteria and fungi, demonstrating their potential as antimicrobial agents (Sarvaiya, Gulati, & Patel, 2019).